Cas no 1805358-44-4 (Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805358-44-4
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4860665
• Update Time: 2025-10-30

Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-9(17)4-6-3-7(12)10(11(13)14)8(5-15)16-6/h3,11H,2,4H2,1H3
• InChI Key： VWSQGQUWPZIAHC-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC(=O)OCC)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate

Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805358-44-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805358-44-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique combination of functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes it a versatile building block for the creation of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. Its structural features enable it to participate in a wide range of chemical transformations, making it an invaluable asset for medicinal chemists. The presence of the bromo group facilitates cross-coupling reactions, which are fundamental to the construction of complex organic molecules. Additionally, the cyano group can undergo various transformations, such as reduction to an amine or conversion to a carboxylic acid, providing multiple pathways for structural diversification.

One of the most compelling aspects of Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate is its role in the development of small-molecule inhibitors targeting critical biological pathways. Recent studies have highlighted its utility in the synthesis of compounds that exhibit potent activity against enzymes involved in cancer metabolism. Specifically, researchers have leveraged its structural framework to create inhibitors of kinases and other enzymes that play pivotal roles in tumor growth and survival. These findings underscore the compound's potential as a scaffold for next-generation anticancer therapies.

The difluoromethyl group in Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate is particularly noteworthy due to its ability to modulate metabolic stability and binding affinity. In drug design, difluoromethyl groups are often incorporated to enhance pharmacokinetic properties, such as improving metabolic resistance and increasing binding interactions with biological targets. This feature has made it a popular choice for medicinal chemists seeking to optimize the efficacy and selectivity of their lead compounds.

Recent advancements in synthetic methodologies have further expanded the applications of Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic systems incorporating this intermediate. These methods have not only streamlined the synthesis process but also allowed for greater structural flexibility, enabling researchers to explore a broader spectrum of chemical space.

The compound's versatility extends beyond its role as an intermediate in drug synthesis. It has also been utilized in materials science and agrochemical research, where its unique structural properties contribute to the development of novel materials with enhanced functional characteristics. For instance, researchers have explored its potential as a precursor for ligands used in catalytic systems, demonstrating its broad applicability across multiple scientific disciplines.

In conclusion, Ethyl 4-bromo-2-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805358-44-4) represents a cornerstone in modern pharmaceutical synthesis. Its intricate molecular architecture and diverse functional groups make it an indispensable tool for medicinal chemists and researchers alike. As our understanding of biological pathways continues to evolve, compounds like this will undoubtedly play a pivotal role in the discovery and development of innovative therapeutic agents that address some of the most pressing challenges in medicine today.